Cas no 1314934-62-7 (N-methyl-1-(2-methylphenyl)cyclopropan-1-amine)

• Product Name: N-methyl-1-(2-methylphenyl)cyclopropan-1-amine
• CAS No: 1314934-62-7
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 5751602
• PubChem ID: 55262713
• Update Time: 2025-05-25

N-methyl-1-(2-methylphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1314934-62-7
• AKOS006302899
• SCHEMBL14618818
• EN300-1850979
• N-methyl-1-(2-methylphenyl)cyclopropan-1-amine
• N-methyl-1-(o-tolyl)cyclopropanamine

• Inchi： 1S/C11H15N/c1-9-5-3-4-6-10(9)11(12-2)7-8-11/h3-6,12H,7-8H2,1-2H3
• InChI Key： YXIYNHXUMOUIJQ-UHFFFAOYSA-N
• SMILES： N(C)C1(C2C=CC=CC=2C)CC1

Computed Properties

• Exact Mass: 161.120449483g/mol
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on N-methyl-1-(2-methylphenyl)cyclopropan-1-amine

Research Brief on N-methyl-1-(2-methylphenyl)cyclopropan-1-amine (CAS: 1314934-62-7): Recent Advances and Applications

N-methyl-1-(2-methylphenyl)cyclopropan-1-amine (CAS: 1314934-62-7) is a cyclopropane derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of central nervous system (CNS) targeting agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

One of the most notable advancements in the study of N-methyl-1-(2-methylphenyl)cyclopropan-1-amine is its application in the design of serotonin receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity for 5-HT2A receptors, which are implicated in various psychiatric and neurological disorders. The researchers utilized a combination of molecular docking and in vitro assays to elucidate the binding mechanisms, revealing that the cyclopropane ring and the N-methyl group play critical roles in receptor interaction. These findings open new avenues for the development of targeted therapies for conditions such as depression and schizophrenia.

In addition to its CNS applications, N-methyl-1-(2-methylphenyl)cyclopropan-1-amine has also been investigated for its potential in oncology. A recent preprint article (2024) highlighted its use as a scaffold for designing small-molecule inhibitors of protein-protein interactions (PPIs) involved in cancer cell proliferation. The study reported that structural modifications of the compound led to the identification of a lead candidate with potent inhibitory activity against the MDM2-p53 interaction, a well-known target in cancer therapy. These results underscore the versatility of this compound in addressing diverse biological targets.

From a synthetic chemistry perspective, advancements in the scalable production of N-methyl-1-(2-methylphenyl)cyclopropan-1-amine have been achieved through innovative catalytic methods. A 2023 paper in Organic Letters described a palladium-catalyzed cyclopropanation reaction that significantly improves yield and reduces byproducts compared to traditional approaches. This methodological breakthrough not only enhances the accessibility of the compound for research but also reduces environmental impact, aligning with the principles of green chemistry.

Despite these promising developments, challenges remain in the optimization of N-methyl-1-(2-methylphenyl)cyclopropan-1-amine-based therapeutics. Pharmacokinetic studies indicate that further modifications may be required to improve metabolic stability and blood-brain barrier penetration. Ongoing research is focused on addressing these limitations through rational drug design and formulation strategies. The compound's unique structural features continue to make it a valuable tool for probing biological systems and developing next-generation pharmaceuticals.

In conclusion, N-methyl-1-(2-methylphenyl)cyclopropan-1-amine (CAS: 1314934-62-7) represents a versatile and promising scaffold in medicinal chemistry. Its applications span from CNS disorders to oncology, driven by its distinct pharmacophoric properties. As synthetic methodologies advance and our understanding of its biological interactions deepens, this compound is poised to play an increasingly important role in drug discovery pipelines. Future research directions may include the exploration of its enantioselective synthesis and the development of prodrug formulations to enhance therapeutic efficacy.